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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Ethyl-2,2,4-trimethylhexane could be
located. The following information is synthesized from data on structurally similar branched-
chain alkanes, such as 2,2,4-trimethylhexane and 2,2,4-trimethylpentane, and should be used
as a guideline. Researchers should handle this chemical with caution and refer to the safety
data for its isomers and related compounds.

Hazard Identification

Based on data from similar branched alkanes, 4-Ethyl-2,2,4-trimethylhexane is anticipated to
be classified as a hazardous substance. The primary hazards are associated with its
flammability and potential for aspiration toxicity.

GHS Classification (Predicted):

Flammable Liquids: Category 2[1][2][3]

Aspiration Hazard: Category 1

Skin Irritation: Category 2[4][5]

Specific target organ toxicity — single exposure (Narcotic effects): Category 3[4][5]
Signal Word: Danger

Hazard Statements (Predicted):
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H225: Highly flammable liquid and vapor.[6]

H304: May be fatal if swallowed and enters airways.[5][6][7]

H315: Causes skin irritation.[4][5]

H336: May cause drowsiness or dizziness.[4][5]

Precautionary Statements (Predicted):

e P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][8]

e P261: Avoid breathing vapors.[5][8]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[7]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[6]
[8]

e P331: Do NOT induce vomiting.[6][8]
e P403+P235: Store in a well-ventilated place. Keep cool.[7][8]
Caption: Predicted GHS Hazard Classification.

Data Presentation

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula CiiH24 -

Molecular Weight 156.31 g/mol -

Boiling Point ~178 °C Smolecule

Density ~0.767 gimL at 20 °C Stenutz, ChemicalBook (for

2,2, 4-trimethylhexane)

Likely < 23 °C (Predicted as
Flammable Liquid Cat. 2)

Flash Point

GHS Classification[1][2]

Water Solubility Insoluble (predicted)

ChemicalBook (for 2,2,4-

trimethylpentane)

Table 2: Exposure Limits (Based on similar compounds)

Substance Limit Type Value Jurisdiction
2,2,4-

_ TWA 300 ppm ACGIH
Trimethylpentane
n-Nonane (isomer) TWA 200 ppm NIOSH

Experimental Protocols

Protocol 3.1: First-Aid Measures

General Advice: Move the victim out of the dangerous area. Consult a physician and show this

safety information.[7]
 If Inhaled:
o Move the person into fresh air.
o If not breathing, give artificial respiration.

o Consult a physician.[7]
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 In Case of Skin Contact:
o Immediately remove all contaminated clothing.
o Wash off with soap and plenty of water for at least 15 minutes.
o Consult a physician if irritation persists.[9]
e In Case of Eye Contact:
o Rinse thoroughly with plenty of water for at least 15 minutes.
o Remove contact lenses, if present and easy to do.
o Consult a physician.
 If Swallowed:
o Do NOT induce vomiting.[6][7]
o Rinse mouth with water.
o Never give anything by mouth to an unconscious person.[7]

o Immediately call a poison control center or doctor. Aspiration of hydrocarbons can cause
severe lung damage.[10][11]
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Exposure Occurs

Identify Exposure Route Identify [Exposure Route Identify Exposure Route Identify Exposure Route

Inhalation Skin Contact Eye Contact Ingestion (Aspiration Hazard)

Move to fresh air Remove contaminated clothing | Rinse with water (15 min) Do NOT induce vomiting

| Rinse mouth with water

| If not breathing, give artificial respiration | Wash with soap and water (15 min) | Remove contact lenses

Consult a physician Consult a physician if irritation persists Consult a physician Immediately call Poison Center/doctor

Click to download full resolution via product page

Caption: First-Aid Decision Workflow.
Protocol 3.2: Accidental Release Measures (Spill Handling)
e Evacuation and Ventilation:

o Ensure adequate ventilation.

o Evacuate personnel from the spill area.

o Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]
e Personal Protection:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles or a face shield, and a flame-retardant lab coat.[12][13][14] For
large spills, respiratory protection may be necessary.
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e Containment and Cleanup:

(¢]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[¢]

Use non-sparking tools to collect the absorbed material.[9]

[¢]

Place the waste in a sealed, labeled container for hazardous waste disposal.

[e]

Clean the spill area with a suitable solvent, followed by soap and water.
Protocol 3.3: Handling and Storage

e Handling:

[¢]

Handle in a well-ventilated area, preferably in a chemical fume hood.

[e]

Keep away from sources of ignition.[13]

o

Ground and bond containers when transferring material to prevent static discharge.[9]

[¢]

Avoid contact with skin and eyes and inhalation of vapor.[7]

o

Use non-sparking tools.[13]

o Storage:

o

Store in a cool, dry, and well-ventilated place.[7]

[¢]

Keep containers tightly closed.[7]

[¢]

Store in a designated flammable liquid storage cabinet.

[e]

Keep away from incompatible materials such as strong oxidizing agents.[9]
Protocol 3.4: Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[13][15]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a flame-retardant lab coat
or coveralls.[14][15]

» Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient,
a respirator with an appropriate filter for organic vapors should be used.[12]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for 4-Ethyl-2,2,4-
trimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-
trimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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